3-Keto-7α,12α-dihydroxy-5α-cholanic Acid
3-Keto-7α,12α-dihydroxy-5α-cholanic Acid
Brand Name:
Vulcanchem
CAS No.:
16265-24-0
VCID:
VC0014607
InChI:
InChI=1S/C24H38O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-14,16-20,22,26-27H,4-12H2,1-3H3,(H,28,29)/t13-,14-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(=O)C4)C)O)O)C
Molecular Formula:
C₂₄H₃₈O₅
Molecular Weight:
406.56
3-Keto-7α,12α-dihydroxy-5α-cholanic Acid
CAS No.: 16265-24-0
Reference Standards
VCID: VC0014607
Molecular Formula: C₂₄H₃₈O₅
Molecular Weight: 406.56
| CAS No. | 16265-24-0 |
|---|---|
| Product Name | 3-Keto-7α,12α-dihydroxy-5α-cholanic Acid |
| Molecular Formula | C₂₄H₃₈O₅ |
| Molecular Weight | 406.56 |
| IUPAC Name | (4R)-4-[(5S,7R,8R,9S,10S,12S,13R,14S,17R)-7,12-dihydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H38O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-14,16-20,22,26-27H,4-12H2,1-3H3,(H,28,29)/t13-,14-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1 |
| SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(=O)C4)C)O)O)C |
| Synonyms | 3-Ketoallocholic Acid; (5α,7α,12α)-7,12-Dihydroxy-3-oxo-cholan-24-oic Acid; 5α,7α,12α-Dihydroxy-3-oxocholanic Acid; |
| PubChem Compound | 5283957 |
| Last Modified | Jan 08 2022 |
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